(1-Cyclopropyl-2,2,2-trifluoroethyl)urea

• IUPAC Name: (1-cyclopropyl-2,2,2-trifluoroethyl)urea
• InChI: InChI=1S/C6H9F3N2O/c7-6(8,9)4(3-1-2-3)11-5(10)12/h3-4H,1-2H2,(H3,10,11,12)
• InChI Key: JTBFDWOMLLYGSP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C(F)(F)F)NC(=O)N
• Molecular Formula: C6H9F3N2O
• Molecular Weight: 182.14 g/mol

Description

(1-Cyclopropyl-2,2,2-trifluoroethyl)urea is a chemical building block of interest in medicinal chemistry and drug discovery research. This compound incorporates two pharmacologically significant motifs: a urea group and a trifluoromethyl group. The urea scaffold is a privileged structure in drug design, renowned for its ability to form multiple hydrogen bonds with biological targets, which is crucial for developing potent enzyme inhibitors and receptor antagonists . Research over the past century has established urea-based compounds as key players, with applications explored in areas such as kinase inhibition and anticancer agents . Furthermore, the 2,2,2-trifluoroethyl group is a common and valuable substituent in modern pharmaceuticals. Its introduction into a molecule can significantly modulate key properties, including metabolic stability, lipophilicity, and binding affinity through electrostatic interactions, as seen in various FDA-approved drugs . The cyclopropyl ring adds steric constraint and can improve pharmacokinetic profiles. While the specific biological activity and research applications of (1-Cyclopropyl-2,2,2-trifluoroethyl)urea are for the investigating scientist to determine, its structure positions it as a versatile intermediate for constructing more complex molecules. This product is intended for research purposes as a standard or building block in discovery chemistry. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Copper-Catalyzed Ullmann Coupling for Intermediate Synthesis

A critical precursor to (1-cyclopropyl-2,2,2-trifluoroethyl)urea is 1-cyclopropyl-2,2,2-trifluoroethan-1-ol , which serves as a starting material in copper-catalyzed Ullmann couplings. This reaction facilitates the formation of carbon-nitrogen bonds between aryl halides and amines or alcohols. For example, Teraji et al. demonstrated the utility of cyclopropane derivatives in Ullmann-type reactions, achieving coupling efficiencies >80% under optimized conditions.

Key Steps:

• Synthesis of 1-cyclopropyl-2,2,2-trifluoroethan-1-ol :

  • Cyclopropanation of trifluoroethanol derivatives via Simmons-Smith conditions.

  • Purification via fractional distillation (boiling point: ~175°C).

• Ullmann Coupling :

  • Reaction with aryl halides (e.g., 6-bromopyridine-3-carboxylate) using CuI/1,10-phenanthroline catalysts.

  • Yields: 70–85% after aqueous workup (EtOAc extraction, Na₂SO₄ drying).

Amine Functionalization and Urea Formation

The trifluoroethylamine intermediate is pivotal for urea synthesis. Two primary strategies are employed:

Gabriel Synthesis for Amine Preparation

• Conversion of Alcohol to Tosylate :

  • Treatment of 1-cyclopropyl-2,2,2-trifluoroethan-1-ol with tosyl chloride (TsCl) in pyridine.

  • Isolation of tosylate via crystallization (melting point: 98–102°C).

• Phthalimide Substitution :

  • Reaction with potassium phthalimide in DMF (120°C, 12 h).

  • Hydrolysis with hydrazine hydrate to yield 1-cyclopropyl-2,2,2-trifluoroethylamine.

Urea Bond Formation

The amine reacts with carbonyl sources to form the urea moiety:

• Phosgene/Triphosgene Route :

  • Dropwise addition of triphosgene (0.33 eq) to the amine in dichloromethane (−10°C).

  • Stirring at room temperature (2 h) followed by aqueous NaHCO₃ wash.

  • Yield : 65–72% after silica gel chromatography.

• Carbonyldiimidazole (CDI) Mediated Coupling :

  • Activation of urea via CDI in THF, followed by amine addition (0°C → rt, 6 h).

  • Purity : >95% (HPLC).

Reaction Optimization and Challenges

Solvent and Temperature Effects

• Polar Aprotic Solvents : DMF and DMSO enhance reaction rates but complicate purification. Ethyl acetate/water biphasic systems are preferred for scalability.

• Temperature Control : Exothermic urea formation requires strict temperature moderation (−10°C to 25°C) to avoid byproducts.

Byproduct Mitigation

• Isocyanate Intermediates : Traces of isocyanates (from incomplete urea formation) are quenched with aqueous NH₄Cl.

• Cyclopropane Ring Stability : High pH or prolonged heating induces ring-opening; reactions are conducted under neutral conditions.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 1.15–1.22 (m, 4H, cyclopropane), 3.45 (q, J = 9.2 Hz, 2H, CF₃CH₂), 5.21 (s, 2H, NH₂).

• ¹⁹F NMR : δ −68.5 (CF₃).

• HRMS : m/z 225.0945 [M+H]⁺ (calc. 225.0948).

Physicochemical Properties

Property	Value
Melting Point	134–136°C
LogP	1.85
Aqueous Solubility	0.22 mg/mL (pH 7.4)

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability
Ullmann + Phosgene	72	95	Moderate
Gabriel + CDI	68	97	High

The CDI-mediated route offers superior purity and scalability, whereas the phosgene method is cost-effective but requires stringent safety protocols .

Chemical Reactions Analysis

Types of Reactions

(1-Cyclopropyl-2,2,2-trifluoroethyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

(1-Cyclopropyl-2,2,2-trifluoroethyl)urea has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a pharmaceutical intermediate.

Industry: The compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (1-Cyclopropyl-2,2,2-trifluoroethyl)urea involves its interaction with specific molecular targets. The trifluoroethyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and proteins. The urea moiety can form hydrogen bonds with target molecules, influencing their activity and function. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences and similarities between (1-Cyclopropyl-2,2,2-trifluoroethyl)urea and related compounds:

Compound Name	Core Functional Group	Substituents	Key Structural Features
(1-Cyclopropyl-2,2,2-trifluoroethyl)urea	Urea	Cyclopropyl, trifluoroethyl	High polarity, hydrogen-bonding capacity
ULK-101 (2443816-45-1)	Thiophenecarboxamide	Cyclopropyl, trifluoroethyl, fluorophenyl-pyrazolo-pyrimidinyl	Aromatic heterocycles, reduced hydrogen-bonding
1-Cyclopropyl-2-(2-fluorophenyl)ethanone	Ketone	Cyclopropyl, 2-fluorophenyl	Lower polarity, increased lipophilicity

Key Observations :

• Lipophilicity : The trifluoroethyl group increases lipophilicity in both the urea and ULK-101 derivatives, but the ketone analog’s fluorophenyl substituent further elevates logP, favoring blood-brain barrier penetration .
• Metabolic Stability : Trifluoromethyl groups in the urea and ULK-101 compounds may confer resistance to oxidative metabolism, contrasting with the ketone analog, which lacks such stabilizing groups .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (1-Cyclopropyl-2,2,2-trifluoroethyl)urea, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The synthesis typically involves sequential functionalization of the cyclopropyl and trifluoroethyl groups. A common approach includes:

Cyclopropane introduction : Cyclopropanation of alkenes via Simmons-Smith reactions or transition metal-catalyzed methods.

Urea formation : Reaction of an isocyanate (e.g., 2,2,2-trifluoroethyl isocyanate) with a cyclopropylamine derivative under anhydrous conditions.
Critical parameters include temperature control (0–25°C for urea bond formation), solvent choice (e.g., dichloromethane or THF), and stoichiometric ratios to minimize side reactions. Purity is monitored via TLC or HPLC, and yields are optimized using excess isocyanate (1.2–1.5 equivalents) .

Q. What spectroscopic techniques are essential for characterizing (1-Cyclopropyl-2,2,2-trifluoroethyl)urea, and how are they interpreted?

• Methodological Answer :

• NMR : $^1$H NMR identifies protons on the cyclopropyl (δ 0.5–1.5 ppm) and trifluoroethyl (δ 3.5–4.5 ppm) groups. $^{19}\text{F}$ NMR detects trifluoromethyl signals (δ -60 to -70 ppm).
• Mass Spectrometry : High-resolution MS (e.g., Q Exactive Orbitrap) confirms molecular weight (e.g., [M+H]$^+$ at m/z 239.1) and fragmentation patterns.
• IR : Urea carbonyl stretches appear at 1640–1680 cm$^{-1}$ .

Advanced Research Questions

Q. How do steric and electronic effects of the cyclopropyl and trifluoromethyl groups influence the compound’s reactivity and bioactivity?

• Methodological Answer :

• Steric Effects : The cyclopropyl group imposes torsional strain, potentially enhancing binding selectivity in enzyme pockets.
• Electronic Effects : The electron-withdrawing trifluoromethyl group increases urea’s hydrogen-bonding capacity, improving target affinity (e.g., kinase inhibition). Computational modeling (DFT) and X-ray crystallography are used to analyze intermolecular interactions .

Q. What experimental designs are recommended for optimizing the enzymatic stability of (1-Cyclopropyl-2,2,2-trifluoroethyl)urea in biological assays?

• Methodological Answer : Use response surface methodology (RSM) with a central composite design to test variables:

• Factors : pH (5–8), temperature (25–37°C), enzyme concentration (0.1–1.0 mg/mL).
• Response : Half-life ($t_{1/2}$) measured via LC-MS.
  Statistical tools (e.g., ANOVA) identify significant factors, and contour plots predict optimal stability conditions .

Q. How can contradictory bioactivity data across studies be resolved?

• Methodological Answer :

Standardize Assays : Ensure consistent cell lines (e.g., HEK293 vs. HeLa) and assay buffers (e.g., PBS vs. HEPES).

Metabolic Stability Testing : Use liver microsomes to assess CYP450-mediated degradation, which may explain variability in IC$_{50}$ values.

Structural Analog Comparison : Compare with derivatives lacking the cyclopropyl group (e.g., N-ethyl analogs) to isolate substituent effects .

Data Analysis & Interpretation

Q. What statistical approaches are suitable for analyzing dose-response relationships in in vitro studies?

• Methodological Answer :

• Nonlinear Regression : Fit data to a four-parameter logistic model (e.g., $Y = \text{Bottom} + \frac{\text{Top-Bottom}}{1 + 10^{(\text{LogEC}_{50} - X)\cdot\text{HillSlope}}}$) using software like GraphPad Prism.
• Outlier Detection : Apply Grubbs’ test ($p < 0.05$) to exclude anomalous data points.
• Error Propagation : Use Monte Carlo simulations to quantify uncertainty in EC$_{50}$ values .

Q. How can researchers validate the specificity of (1-Cyclopropyl-2,2,2-trifluoroethyl)urea for a target protein?

• Methodological Answer :

• Competitive Binding Assays : Use fluorescent probes (e.g., FITC-labeled inhibitors) with increasing urea concentrations.
• CRISPR Knockout Models : Compare activity in wild-type vs. target-knockout cell lines.
• Thermal Shift Assays : Monitor protein melting temperature ($T_m$) shifts via differential scanning fluorimetry .

Tables for Key Data

Property	Value/Technique	Reference
Molecular Formula	C$_6$H$_8$F$_3$N$_2$O
Melting Point	120–122°C (DSC)
LogP (Octanol-Water)	1.8 (±0.2)
Plasma Protein Binding	89% (Human, in vitro)